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Compound of Interest

Compound Name: Amino-PEG20-Boc

Cat. No.: B15544273 Get Quote

Essential Safety and Handling Guide for Amino-
PEG20-Boc
This guide provides crucial safety, handling, and disposal information for Amino-PEG20-Boc,

tailored for researchers, scientists, and drug development professionals. Given the absence of

a specific Safety Data Sheet (SDS) for Amino-PEG20-Boc, this document relies on data from

structurally similar molecules and general best practices for handling PEGylated and Boc-

protected compounds. A thorough, site-specific risk assessment should always be conducted

before commencing any work.

Chemical and Physical Properties
A summary of the key quantitative data for a related compound, t-Boc-N-amido-PEG20-acid, is

provided below to offer an indication of the physical characteristics of long-chain PEG

compounds.

Property Value Source

Molecular Formula C48H95NO24 PubChem[1]

Molecular Weight 1070.3 g/mol PubChem[1]

Storage Temperature -20°C BroadPharm[2]
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Personal Protective Equipment (PPE)
Consistent with handling similar chemical compounds, the following personal protective

equipment is recommended to ensure user safety.[3]

Protection Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

ventilation is inadequate.

Avoids inhalation of any

potential vapors or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications.

Log the chemical into the laboratory's inventory system.

2. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[2]

Keep away from strong oxidizing agents.[3]
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3. Preparation and Use:

Allow the container to reach room temperature before opening to prevent moisture

condensation.[4]

Handle the compound in a well-ventilated area, such as a chemical fume hood.

Avoid direct contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[3]

4. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for proper disposal.

Ventilate the area of the spill.

For larger spills, evacuate the area and follow the institution's emergency procedures.

Disposal Plan: Step-by-Step Guidance
1. Waste Identification:

Amino-PEG20-Boc waste is considered chemical waste.

Do not mix with other waste streams unless compatible.

2. Waste Collection and Storage:

Collect all waste containing Amino-PEG20-Boc, including contaminated consumables (e.g.,

gloves, pipette tips), into a clearly labeled, sealed, and chemical-resistant container.

Store the waste container in a designated and properly ventilated area, away from

incompatible materials.
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3. Waste Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal contractor.

Do not dispose of Amino-PEG20-Boc down the drain or in the regular trash. While

polyethylene glycol itself is biodegradable, it is crucial to adhere to proper disposal protocols

for chemical reagents.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of Amino-PEG20-Boc
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Caption: Workflow for the safe handling of Amino-PEG20-Boc from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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